![molecular formula C16H22BrNO2 B297075 2-(4-Bromo-3,5-dimethylphenoxy)-1-(4-methylpiperidin-1-yl)ethanone](/img/structure/B297075.png)
2-(4-Bromo-3,5-dimethylphenoxy)-1-(4-methylpiperidin-1-yl)ethanone
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Overview
Description
2-(4-Bromo-3,5-dimethylphenoxy)-1-(4-methylpiperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as bromo-dimethoxy-piperidino-ethyl-ketone or BDPE. It is a white crystalline solid that is soluble in organic solvents such as ethanol, chloroform, and acetone.
Mechanism of Action
The mechanism of action of BDPE is not fully understood. However, it has been suggested that BDPE may act as a positive allosteric modulator of nicotinic acetylcholine receptors. This means that BDPE enhances the activity of these receptors by binding to a site on the receptor that is different from the binding site for the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
BDPE has been found to have a number of biochemical and physiological effects. In animal studies, BDPE has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. BDPE has also been found to enhance learning and memory in rats. In addition, BDPE has been shown to increase dopamine release in the brain, which may contribute to its psychoactive effects.
Advantages and Limitations for Lab Experiments
One of the advantages of BDPE is that it is a relatively stable compound that can be easily synthesized in the laboratory. In addition, BDPE is soluble in organic solvents, which makes it easy to handle and manipulate in the laboratory. However, one limitation of BDPE is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the experimental results.
Future Directions
There are several future directions for research on BDPE. One area of research is the development of BDPE analogs that have improved pharmacological properties. Another area of research is the investigation of the potential use of BDPE as a therapeutic agent for the treatment of various neurological disorders such as epilepsy and Alzheimer's disease. Finally, future research could focus on the development of new analytical methods for the detection of BDPE in biological samples.
Synthesis Methods
The synthesis of BDPE involves the reaction of 4-bromo-3,5-dimethylphenol with 1-(4-methylpiperidin-1-yl)ethanone in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as acetone or acetonitrile, and the product is isolated by filtration and recrystallization.
Scientific Research Applications
BDPE has been extensively studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and forensic science. In medicinal chemistry, BDPE has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. In neuroscience, BDPE has been investigated for its potential use as a tool to study the function of nicotinic acetylcholine receptors. In forensic science, BDPE has been used as a marker for the detection of cocaine use in hair samples.
Properties
Molecular Formula |
C16H22BrNO2 |
---|---|
Molecular Weight |
340.25 g/mol |
IUPAC Name |
2-(4-bromo-3,5-dimethylphenoxy)-1-(4-methylpiperidin-1-yl)ethanone |
InChI |
InChI=1S/C16H22BrNO2/c1-11-4-6-18(7-5-11)15(19)10-20-14-8-12(2)16(17)13(3)9-14/h8-9,11H,4-7,10H2,1-3H3 |
InChI Key |
WGINHZUPQHXBQU-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)C(=O)COC2=CC(=C(C(=C2)C)Br)C |
Canonical SMILES |
CC1CCN(CC1)C(=O)COC2=CC(=C(C(=C2)C)Br)C |
Origin of Product |
United States |
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